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Compound of Interest

1-(2,4-Dihydroxy-3-
Compound Name:
methylphenyl)ethanone

cat. No.: B1582057

The molecular formula COH1003 represents a multitude of structural isomers, each possessing
unique chemical and physical properties that dictate its behavior and application. This diversity
arises from the various possible arrangements of atoms and functional groups, including
aldehydes, ketones, esters, ethers, and carboxylic acids, often situated on a benzene ring. For
researchers and drug development professionals, understanding the distinct characteristics of
each isomer is paramount for identification, purification, and application. This guide provides an
in-depth analysis of three prominent and structurally diverse isomers: the preservative
Ethylparaben, the flavoring agent Veratraldehyde, and the bioactive ginger-derived
compound[1]-Shogaol. We will explore their core properties, analytical characterization
methodologies, and safety considerations.

Isomer Focus 1: Ethylparaben (Ethyl 4-
hydroxybenzoate)

Ethylparaben, the ethyl ester of p-hydroxybenzoic acid, is a member of the paraben family,
widely utilized for its antimicrobial properties in cosmetics, pharmaceuticals, and food products.
[2] Its efficacy is rooted in its ability to disrupt microbial cellular membranes.[2]

Structure and Chemical Identity

o |[UPAC Name: Ethyl 4-hydroxybenzoate

e CAS Number: 120-47-8
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¢ Chemical Class: Phenolic Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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